1-Bromo-2-(chloromethyl)-4-(trifluoromethyl)benzene
Cat. No. B1286632
M. Wt: 273.48 g/mol
InChI Key: RQNUUOPELLLVPX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH2:12][OH:13])[cH:4][c:5]([C:8]([F:9])([F:10])[F:11])[cH:6][cH:7]1.[S:14]([Cl:15])([Cl:16])=[O:17]>>[Br:1][c:2]1[c:3]([CH2:12][Cl:16])[cH:4][c:5]([C:8]([F:9])([F:10])[F:11])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1cc(C(F)(F)F)ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC(F)(F)c1ccc(Br)c(CCl)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
